Cas no 727737-51-1 (4-(Benzyloxy)-2-bromonicotinonitrile)

• Product Name: 4-(Benzyloxy)-2-bromonicotinonitrile
• CAS No: 727737-51-1
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 1090502
• PubChem ID: 23088695
• Update Time: 2025-11-02

4-(Benzyloxy)-2-bromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-bromonicotinonitrile
• 2-bromo-4-phenylmethoxypyridine-3-carbonitrile
• 727737-51-1
• ZXBHDEVSCHQKJE-UHFFFAOYSA-N
• 4-Benzyloxy-2-bromo-nicotinonitrile
• E87932
• SCHEMBL740991
• 4-Benzyloxy-2-bromonicotinonitrile
• 4-(benzyloxy)-2-bromopyridine-3-carbonitrile
• DB-123064

• Inchi： 1S/C13H9BrN2O/c14-13-11(8-15)12(6-7-16-13)17-9-10-4-2-1-3-5-10/h1-7H,9H2
• InChI Key： ZXBHDEVSCHQKJE-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.98983g/mol
• Monoisotopic Mass: 287.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9Ų

Additional information on 4-(Benzyloxy)-2-bromonicotinonitrile

4-(Benzyloxy)-2-bromonicotinonitrile (CAS No. 727737-51-1): A Comprehensive Overview

4-(Benzyloxy)-2-bromonicotinonitrile (CAS No. 727737-51-1) is a specialized chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, often referred to as 2-bromo-4-(benzyloxy)nicotinonitrile, is a key intermediate in the synthesis of various heterocyclic compounds, which are crucial in drug discovery and development. Its unique molecular structure, featuring a benzyloxy group and a bromine substituent, makes it a versatile building block for numerous applications.

The chemical formula of 4-(Benzyloxy)-2-bromonicotinonitrile is C₁₃H₉BrN₂O, with a molecular weight of 289.13 g/mol. The compound is characterized by its pale yellow to white crystalline appearance and is typically stored under inert conditions to maintain stability. Researchers and chemists often seek high-purity 4-(Benzyloxy)-2-bromonicotinonitrile for synthetic applications, as impurities can significantly affect reaction outcomes.

One of the most notable applications of 4-(Benzyloxy)-2-bromonicotinonitrile is its role in the synthesis of nicotinamide derivatives, which are widely explored for their potential therapeutic effects. Recent studies have highlighted the compound's utility in developing kinase inhibitors, a class of drugs that target specific enzymes involved in cell signaling pathways. This aligns with the growing interest in precision medicine and targeted therapies, which are among the hottest topics in pharmaceutical research today.

In addition to its pharmaceutical applications, 4-(Benzyloxy)-2-bromonicotinonitrile is also used in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has made it valuable in developing more efficient and environmentally friendly crop protection agents. With the increasing global focus on sustainable agriculture and food security, this application is particularly relevant.

The synthesis of 4-(Benzyloxy)-2-bromonicotinonitrile typically involves the bromination of 4-(benzyloxy)nicotinonitrile, a process that requires careful control of reaction conditions to achieve high yields. Researchers often optimize parameters such as temperature, solvent choice, and catalyst use to enhance efficiency. For those looking to purchase 4-(Benzyloxy)-2-bromonicotinonitrile CAS 727737-51-1, it is essential to source it from reputable suppliers who provide detailed analytical data, including HPLC and NMR spectra, to ensure quality.

From a market perspective, the demand for 4-(Benzyloxy)-2-bromonicotinonitrile has been steadily increasing, driven by its expanding applications in drug discovery and agrochemicals. The compound is often listed under categories such as pharmaceutical intermediates and fine chemicals in chemical databases. Suppliers and manufacturers are increasingly focusing on custom synthesis and bulk production to meet the needs of research institutions and industrial clients.

Safety and handling of 4-(Benzyloxy)-2-bromonicotinonitrile are critical considerations for laboratory personnel. While the compound is not classified as highly hazardous, standard precautions such as wearing gloves, goggles, and working in a fume hood are recommended. Proper storage conditions, including protection from moisture and light, are also essential to maintain the compound's integrity over time.

In conclusion, 4-(Benzyloxy)-2-bromonicotinonitrile (CAS No. 727737-51-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its role as a key intermediate in synthetic chemistry underscores its importance in modern research. As the scientific community continues to explore new applications for this compound, its relevance in addressing global challenges such as disease treatment and sustainable agriculture is expected to grow.